Cas no 50364-40-4 (2-bromo-3,3-dimethylbutanoic Acid)

• Product Name: 2-bromo-3,3-dimethylbutanoic Acid
• CAS No: 50364-40-4
• Molecular Formula: C₆H₁₁BRO₂
• Molecular Weight: 195.05434
• MDL: MFCD20542557
• CID: 385428
• PubChem ID: 184251

2-bromo-3,3-dimethylbutanoic Acid Properties

Names and Identifiers

• Butanoic acid, 2-bromo-3,3-dimethyl-
• 2-bromo-3,3-dimethylbutanoic acid
• (4-(bromomethyl)phenyl)(trifluoromethyl)sulfane
• 1-bromomethyl-4-trifluoromethylsulfanyl-benzene
• 2-bromo-2-tert-butyl acetic acid
• 2-bromo-3,3-dimethyl-butyric acid
• 4-(trifluoromethylthio)benzyl bromide
• 4-(trifluoromethylthio)phenylmethyl bromide
• AC1MCS1Q
• acide bromo-2 dimethyl-3,3 butanoique
• SBB062024
• SureCN697792
• tert-butyl bromoacetic acid
• NSC-227913
• (R)-2-Bromo-3,3-dimethylbutanoic Acid
• 50364-40-4
• tert-butyl bromo acetic acid
• MFCD20542557
• FT-0763462
• MJLVLHNXEOQASX-UHFFFAOYSA-N
• alpha-bromo-tert-butylacetic acid
• EN300-25747
• 2-bromo-3,3-dimethylbutanoicacid
• SCHEMBL45523
• SY298762
• AKOS017342942
• NSC227913
• DTXSID901346741
• FT-0774137

• MDL： MFCD20542557
• InChIKey： MJLVLHNXEOQASX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11BrO2/c1-6(2,3)4(7)5(8)9/h4H,1-3H3,(H,8,9)
• SMILES： CC(C)(C)C(C(=O)O)Br

Computed Properties

• Exact Mass: 193.99423
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.99424g/mol
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.88060
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids